2-fluoro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide

• IUPAC Name: 2-fluoro-N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]benzamide
• InChI: InChI=1S/C20H14FN3O2/c21-16-5-2-1-4-15(16)19(25)23-12-13-7-9-14(10-8-13)20-24-18-17(26-20)6-3-11-22-18/h1-11H,12H2,(H,23,25)
• InChI Key: NNFYUAKWXJIRHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4)F
• Molecular Formula: C20H14FN3O2
• Molecular Weight: 347.3 g/mol

Description

2-fluoro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery. This compound belongs to the class of benzamide derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide involves the inhibition of enzymes such as protein kinases and histone deacetylases. These enzymes are involved in various cellular processes such as cell division, differentiation, and apoptosis. Inhibition of these enzymes can lead to the activation of various signaling pathways that can induce cell death in cancer cells. Additionally, this compound has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to induce cell death in cancer cells by inhibiting the activity of protein kinases and histone deacetylases. Additionally, this compound has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. It has also been reported to exhibit neuroprotective effects by inhibiting the activity of enzymes such as glycogen synthase kinase 3β.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-fluoro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide in lab experiments is its potential applications in drug discovery. This compound has shown promising results in various scientific studies and can lead to the development of novel therapeutic agents for the treatment of various diseases such as cancer and neurodegenerative disorders. However, one of the limitations of using this compound is its complex synthesis method, which can lead to low yields and impurities. Additionally, this compound has not been extensively studied for its toxicity and pharmacokinetic properties, which can limit its potential applications in drug development.

Future Directions

There are several future directions for the research on 2-fluoro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide. One of the directions is to explore its potential applications in the treatment of various diseases such as cancer and neurodegenerative disorders. Additionally, more studies are needed to investigate its toxicity and pharmacokinetic properties, which can provide valuable information for its potential applications in drug development. Furthermore, the development of new and efficient synthesis methods can lead to the production of high-quality and pure compounds, which can further enhance its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-fluoro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been reported in various scientific studies. One of the methods involves the reaction of 2-fluorobenzoyl chloride with 4-(1,3-oxazolo[4,5-b]pyridin-2-yl)benzylamine in the presence of triethylamine. The resulting product is then treated with benzoyl chloride to obtain the final product. The purity and yield of the compound can be improved by using different purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-fluoro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been extensively studied for its potential applications in drug discovery. It has been reported to exhibit inhibitory activity against various enzymes such as protein kinases and histone deacetylases. These enzymes play crucial roles in various cellular processes such as cell division, differentiation, and apoptosis. Inhibition of these enzymes can lead to the development of novel therapeutic agents for the treatment of various diseases such as cancer and neurodegenerative disorders.